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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216

A Technical Guide to 1-Bromo-5-methylhexane
for Researchers

For Immediate Release

This technical guide provides an in-depth overview of 1-Bromo-5-methylhexane (CAS No.
35354-37-1), a versatile alkyl bromide reagent for chemical synthesis. The document is
intended for researchers, scientists, and professionals in drug development and other fields of
chemical research. It details commercial sourcing options, key chemical properties, and a
representative experimental protocol for its application in Grignard reactions.

Commercial Availability and Procurement

1-Bromo-5-methylhexane is readily available from a variety of commercial suppliers, catering
to both research and bulk quantity needs. The purity of the commercially available product is
typically around 95% or higher. Below is a summary of purchasing options from selected
suppliers. Pricing is subject to change and may not include shipping and handling fees.
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) Available . .
Supplier . Purity Price (USD)
Quantities
100 mg, 250 mg, 1 g, $11.50 (100 mg) -
Sigma-Aldrich 9 929 95% ( 9
59,109,259 $552.00 (25 g)
Cenmed (via Aladdin .
o 5¢ Not Specified $303.44[1]
Scientific)
, - - £79.00 - £591.00
Key Organics Not Specified Not Specified o
(pricing tiers)[2]
Home Sunshine -
Bulk quantities >99.0% Contact for quote[3]
Pharma
CP Lab Safety 10g min 95% Contact for quote[4]
) 1 kg (min order), 10 N
Guidechem Not Specified Contact for quote[5]

Metric Ton/Month

It is important to note that this chemical is intended for professional manufacturing, research
laboratories, and industrial or commercial use only.[4]

Chemical and Physical Properties

1-Bromo-5-methylhexane is a colorless liquid with a pungent odor.[6] It is insoluble in water
but soluble in organic solvents such as alcohols and ethers.[6]
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Property Value

CAS Number 35354-37-1[2][3][4]

Molecular Formula C7H15Br[4]

Molecular Weight 179.11 g/mol [4]

Density 1.103 g/cm3[3]

Boiling Point 162-163 °CJ[3]

Flash Point 48.4 °CJ[3]

Refractive Index 1.4485[3]

Storage Temperature 2-8 °C, sealed in dry conditions[3]

Safety Information

1-Bromo-5-methylhexane is classified as a flammable liquid and an irritant.[3][6] It can cause
irritation to the eyes, respiratory system, and skin.[6] Appropriate personal protective
equipment (PPE), including gloves, eye protection, and suitable protective clothing, should be
worn when handling this chemical.[6]

Experimental Protocol: Grighard Reaction

The following is a representative protocol for the preparation of a Grignard reagent from 1-
Bromo-5-methylhexane and its subsequent reaction with an electrophile, such as
benzaldehyde. This procedure is adapted from standard laboratory practices for Grignard
reactions.

Materials:

1-Bromo-5-methylhexane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

lodine crystal (as an initiator)
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Benzaldehyde
Saturated aqueous ammonium chloride solution
Anhydrous sodium sulfate or magnesium sulfate

Standard glassware for anhydrous reactions (e.g., flame-dried round-bottom flask,
condenser, dropping funnel)

Procedure:

e Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and a dropping funnel, place magnesium turnings (1.2 equivalents).

Add a small crystal of iodine.

In the dropping funnel, prepare a solution of 1-Bromo-5-methylhexane (1.0 equivalent) in
anhydrous diethyl ether.

Add a small portion of the 1-Bromo-5-methylhexane solution to the magnesium turnings.
The disappearance of the iodine color and the appearance of cloudiness indicate the
initiation of the reaction. If the reaction does not start, gentle warming may be applied.

Once initiated, add the remaining 1-Bromo-5-methylhexane solution dropwise at a rate
that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has
been consumed. The resulting greyish solution is the Grignard reagent, (5-
methylhexyl)magnesium bromide.

e Reaction with Benzaldehyde:

o Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

o Prepare a solution of benzaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it

dropwise to the stirred Grignard solution.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Work-up and Purification:

o Carefully quench the reaction by slowly adding a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether.

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or
magnesium sulfate.

o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

o The crude product can be purified by column chromatography on silica gel to yield the
desired secondary alcohol.

Visualized Workflows

The following diagrams illustrate the procurement and experimental workflows.
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Procurement Workflow for 1-Bromo-5-methylhexane
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Caption: Procurement Workflow for 1-Bromo-5-methylhexane.
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Experimental Workflow: Grignard Reaction with 1-Bromo-5-methylhexane
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Caption: Experimental Workflow for Grignard Reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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